Cas no 877133-23-8 (1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-)
877133-23-8 structure
Product Name:1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
CAS No:877133-23-8
MF:C8H9N5O
MW:191.189960241318
CID:1910137
PubChem ID:58764168
Update Time:2025-04-21
1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
- DB-191286
- 1-Methyl-5-(1-methyl-1h-pyrazol-5-yl)-1h-1,2,4-triazole-3-carboxaldehyde
- SCHEMBL4475742
- 877133-23-8
- 1-Methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,4-triazole-3-carbaldehyde
- HOAUZWNVFDJLLA-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9N5O/c1-12-6(3-4-9-12)8-10-7(5-14)11-13(8)2/h3-5H,1-2H3
- InChI Key: HOAUZWNVFDJLLA-UHFFFAOYSA-N
- SMILES: O=CC1=NN(C)C(C2=CC=NN2C)=N1
Computed Properties
- Exact Mass: 191.08070993Da
- Monoisotopic Mass: 191.08070993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 65.6Ų
1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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